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Compound of Interest

Compound Name: 1,9-Dibromononane

Cat. No.: B1346018 Get Quote

An In-depth Technical Guide to the Physical Properties of 1,9-Dibromononane

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physical characteristics of chemical compounds is fundamental. This guide provides a

detailed overview of the physical properties of 1,9-Dibromononane, a versatile building block

in organic synthesis.

Core Physical and Chemical Properties
1,9-Dibromononane (CAS Number: 4549-33-1) is an α,ω-dibromoalkane. Its chemical

structure consists of a nine-carbon aliphatic chain with bromine atoms attached to the terminal

carbons.[1] This structure imparts specific physical properties that are crucial for its application

in various chemical reactions. The compound typically appears as a clear, colorless to pale

yellow liquid.[1][2][3]

Quantitative Physical Data
The key physical properties of 1,9-Dibromononane are summarized in the table below for

easy reference and comparison.
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Property Value Conditions

Molecular Formula C₉H₁₈Br₂

Molecular Weight 286.05 g/mol

Density 1.407 g/mL at 25 °C

Boiling Point 285-288 °C

Melting Point -2 °C

Flash Point >230 °F (>113 °C)

Refractive Index 1.496 at 20 °C (n20/D)

Vapor Pressure 0.00453 mmHg at 25 °C

(Data sourced from multiple references, including[2][3][4])

Solubility Profile
The solubility of a compound is dictated by its polarity.[1] Due to its long, non-polar

hydrocarbon chain, 1,9-Dibromononane is generally insoluble in polar solvents like water.[1][5]

Conversely, it exhibits good solubility in non-polar organic solvents such as hexane and

benzene, a characteristic explained by the "like dissolves like" principle.[1] This property is vital

for its use in organic synthesis where reactions are often conducted in non-polar media.[1]

Experimental Protocols for Property Determination
While specific experimental documentation for 1,9-Dibromononane is not detailed in the

provided results, the determination of its physical properties follows standard organic chemistry

laboratory procedures.

1. Boiling Point Determination: The boiling point of a liquid alkyl halide is typically determined

via distillation. The compound is heated in a distillation apparatus, and the temperature at

which the vapor pressure of the liquid equals the atmospheric pressure is recorded as the

boiling point. For accuracy, the pressure should be noted, especially if performing a vacuum

distillation.
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2. Melting Point Determination: For compounds with melting points below room temperature, a

cryostat or a specialized low-temperature melting point apparatus is used. The sample is

cooled until it solidifies and then slowly warmed. The temperature range over which the solid

melts is recorded.

3. Density Measurement: A calibrated pycnometer or a digital density meter is used to

determine the density of liquid 1,9-Dibromononane. The mass of a known volume of the liquid

is measured at a specific temperature, typically 25 °C, to calculate the density.[2]

4. Refractive Index Measurement: The refractive index is measured using a refractometer,

often an Abbé refractometer. A drop of the liquid is placed on the prism, and the instrument

measures the extent to which light is bent as it passes through the sample, providing a value at

a specific temperature and wavelength (usually the sodium D-line, 589 nm).[2]

5. Solubility Testing: A qualitative assessment of solubility involves adding a small amount of

1,9-Dibromononane to a test tube containing the solvent of interest (e.g., water, hexane). The

mixture is agitated, and the formation of a homogeneous solution indicates solubility. For

quantitative analysis, a saturated solution is prepared, and the concentration of the dissolved

solute is determined.

Synthesis Workflow
1,9-Dibromononane is a useful research chemical that can be synthesized from its

corresponding diol.[3] The following diagram illustrates a general workflow for its preparation.
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1,9-Nonanediol
(Starting Material)

Reaction Conditions:
Stirring under Nitrogen

Purple LED light (394 nm)
24 hours

Reagents:
Carbon Tetrabromide (CBr4)

Sodium Bromide (NaBr)
Copper Catalyst

Anhydrous DMF
(Solvent)

Workup:
Partition between Ether and Water

Reaction Mixture

Extraction:
Extract aqueous layer with Ether

Washing:
Wash organic layers with

NaHCO3, Na2S2O3, Brine

Drying:
Dry with anhydrous Na2SO4

Concentration:
Remove solvent under reduced pressure

Purification:
Column Chromatography (Hexane)

Crude Product

1,9-Dibromononane
(Final Product)

Click to download full resolution via product page

Caption: Synthesis of 1,9-Dibromononane from 1,9-nonanediol.[3]
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This technical guide provides a foundational understanding of the physical properties of 1,9-
Dibromononane. The data and protocols outlined are essential for the safe and effective

handling and application of this compound in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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